N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide

• IUPAC Name: N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C17H21FN2O3/c1-11(23-14-5-2-4-12(18)10-14)17(22)20-9-3-6-15(20)16(21)19-13-7-8-13/h2,4-5,10-11,13,15H,3,6-9H2,1H3,(H,19,21)
• InChI Key: WCHUGAFDUQEUKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCC1C(=O)NC2CC2)OC3=CC(=CC=C3)F
• Molecular Formula: C17H21FN2O3
• Molecular Weight: 320.36 g/mol

Description

N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide, also known as CPP-115, is a synthetic compound that has been extensively studied for its potential as a treatment for a range of neurological disorders. CPP-115 is a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase, which is responsible for breaking down GABA in the brain. By inhibiting this enzyme, CPP-115 increases the levels of GABA in the brain, which can have a range of beneficial effects.

Mechanism of Action

The primary mechanism of action of N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide is its ability to inhibit GABA transaminase, which leads to an increase in the levels of GABA in the brain. GABA is an inhibitory neurotransmitter that plays a key role in regulating brain activity. By increasing the levels of GABA, N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide can have a range of effects on brain function, including reducing anxiety, preventing seizures, and improving cognitive function.
Biochemical and Physiological Effects:
N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide has been shown to have a range of biochemical and physiological effects in animal models and human subjects. These effects include an increase in GABA levels in the brain, a reduction in anxiety and stress, an improvement in memory and learning, and a reduction in the frequency and severity of seizures. N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide has also been shown to have a neuroprotective effect, which may be beneficial in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide for lab experiments is its potency as a GABA transaminase inhibitor. This allows researchers to study the effects of increased GABA levels in the brain with a high degree of precision. However, one limitation of N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide is its potential for off-target effects, which can complicate data interpretation. Additionally, the complex synthesis process and high cost of N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide can make it difficult for researchers to obtain and use in their experiments.

Future Directions

There are several potential future directions for research on N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide. One area of interest is the use of N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide as a treatment for addiction, particularly for alcohol and cocaine addiction. Another potential direction is the use of N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide as a cognitive enhancer in healthy individuals or in the treatment of cognitive impairment associated with aging or neurodegenerative disorders. Finally, further research is needed to better understand the long-term effects of N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide on brain function and to identify any potential side effects or safety concerns.

Synthesis Methods

N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The synthesis process is complex and requires specialized equipment and expertise. The final product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide has been the subject of extensive scientific research, with studies conducted in both animal models and human subjects. The compound has been investigated for its potential as a treatment for a range of neurological disorders, including epilepsy, anxiety, and addiction. N-cyclopropyl-1-[2-(3-fluorophenoxy)propanoyl]pyrrolidine-2-carboxamide has also been studied for its potential as a cognitive enhancer and for its ability to improve memory and learning.